Cas no 29483-73-6 (2-(1,3-benzothiazol-2-yl)aniline)

• Product Name: 2-(1,3-benzothiazol-2-yl)aniline
• CAS No: 29483-73-6
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• MDL: MFCD00937701
• CID: 272291
• PubChem ID: 24883193
• Update Time: 2025-06-14

2-(1,3-benzothiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(2-benzothiazolyl)-
• 2-(2-Aminophenyl)benzothiazole
• 2-Benzothiazol-2-yl-phenylamine
• 2-(1,3-benzothiazol-2-yl)aniline
• FT-0677282
• 2-(1,3-benzothiazol-2-yl)phenylamine
• 2-(1, 3-benzothiazol-2-yl)aniline
• BB 0245172
• SR-01000322528
• RAASYFFQTCWEKN-UHFFFAOYSA-N
• HMS1690J13
• AE-641/03317012
• VS-01161
• 29483-73-6
• BRD-K59843004-001-09-5
• F2146-0036
• A924632
• 2-(2-Aminophenyl)benzothiazole, 97%
• 2-(2-AMINOPHENYL)BENZOTHIAZOLE 97
• Z57033942
• 2-(2-AMINOPHENYL)BENZOTHIAZOLE97
• DTXSID90349874
• SMR000288909
• J-017541
• HMS2758H12
• Benzenamine, 2-(2-benzothiazolyl)-
• EN300-02529
• 2-(benzo[d]thiazol-2-yl)phenylamine
• SCHEMBL914476
• AKOS000108528
• AB00604673-07
• SR-01000322528-1
• MFCD00937701
• MLS000707842
• 2-(2'-aminophenyl)benzothiazole
• CHEMBL1321361
• BAS 06856148
• 2-(benzo[d]thiazol-2-yl)aniline
• STK056155
• ALBB-005941
• BBL002677

• MDL： MFCD00937701
• Inchi： 1S/C13H10N2S/c14-10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8H,14H2
• InChI Key： RAASYFFQTCWEKN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 226.05600
• Monoisotopic Mass: 226.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.301
• Melting Point: 126-130 °C (lit.)
• Boiling Point: 417.8°C at 760 mmHg
• Flash Point: 206.5°C
• Refractive Index: 1.73
• PSA: 67.15000
• LogP: 4.12670

2-(1,3-benzothiazol-2-yl)aniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/38
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-yl)aniline

Comprehensive Overview of 2-(1,3-Benzothiazol-2-yl)aniline (CAS No. 29483-73-6): Properties, Applications, and Innovations

2-(1,3-Benzothiazol-2-yl)aniline (CAS No. 29483-73-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and versatile applications. This benzothiazole derivative is characterized by the fusion of a benzothiazole ring with an aniline moiety, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. Its molecular formula, C₁₃H₁₀N₂S, and molecular weight of 226.30 g/mol, along with its distinct heterocyclic framework, contribute to its reactivity and functional utility.

The compound's synthetic versatility is one of its most notable attributes. Researchers frequently employ 2-(1,3-benzothiazol-2-yl)aniline as a building block for the development of fluorescent probes, organic semiconductors, and bioactive molecules. Its electron-rich structure enables participation in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Recent studies have highlighted its potential in designing OLED materials, where its luminescent properties enhance device efficiency—a topic trending in renewable energy forums.

In the pharmaceutical sector, 29483-73-6 has been explored for its kinase inhibitory activity, particularly in targeting cancer-related pathways. This aligns with the growing public interest in precision medicine and targeted therapies. Additionally, its antimicrobial potential against drug-resistant strains has been investigated, addressing the global concern of antibiotic resistance. These applications make it a frequent subject in PubMed and Sci-Hub queries, reflecting its relevance in cutting-edge research.

From an industrial perspective, 2-(1,3-benzothiazol-2-yl)aniline is utilized in the synthesis of corrosion inhibitors and dye intermediates. Its ability to form stable complexes with metals has sparked interest in sustainable coating technologies, a niche gaining traction due to environmental regulations. Moreover, its role in polymer stabilization aligns with the demand for longer-lasting materials in automotive and aerospace industries—a hot topic in LinkedIn engineering groups.

Environmental and safety profiles of CAS 29483-73-6 are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Recent QSAR studies predict low ecotoxicity, positioning it favorably compared to traditional aromatic amines. This aspect resonates with ESG (Environmental, Social, and Governance) trends, frequently searched by investors and policymakers.

Innovations continue to emerge around this compound. For instance, its incorporation into metal-organic frameworks (MOFs) for gas storage applications has been patented, tapping into the clean energy hype. Similarly, its derivatives are being tested as non-linear optical (NLO) materials for photonic devices, a field exploding with 5G and quantum computing advancements.

To summarize, 2-(1,3-benzothiazol-2-yl)aniline exemplifies how a single small molecule can bridge diverse scientific domains. Its adaptability to high-throughput screening and computational modeling ensures its enduring presence in both academic and industrial settings. As AI-driven drug discovery and circular economy models gain momentum, this compound's role is poised to expand further, making it a staple in future R&D portfolios.